Cas no 1855890-55-9 (1-ethyl-4-methyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-ethyl-4-methyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1855890-55-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD30377329
• CID: 5221025
• PubChem ID: 124364788
• Update Time: 2026-03-07

1-ethyl-4-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methyl-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-4-methyl-

• MDL： MFCD30377329
• Inchi： 1S/C7H10N2O/c1-3-9-7(5-10)6(2)4-8-9/h4-5H,3H2,1-2H3
• InChI Key： YBMLAYMASCJJMK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=C(C)C=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-ethyl-4-methyl-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 1855890-55-9): Properties, Applications, and Industry Insights

1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 1855890-55-9) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a carbaldehyde functional group at the 5-position of the pyrazole ring, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula is C₇H₁₀N₂O, with a molecular weight of 138.17 g/mol. The presence of both ethyl and methyl substituents enhances its reactivity and solubility in organic solvents, which is critical for industrial applications.

In recent years, the demand for pyrazole derivatives has surged due to their role in developing drug candidates and crop protection agents. Researchers and manufacturers frequently search for "1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde synthesis" or "CAS 1855890-55-9 suppliers" to source high-purity batches for R&D. The compound’s unique structure allows it to act as a precursor for biologically active molecules, particularly in designing kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies in the pharmaceutical industry.

From a technical perspective, 1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde exhibits a melting point range of 80–85°C and a boiling point of approximately 250°C under standard conditions. Its aldehyde group enables condensation reactions, such as Knoevenagel or Wittig reactions, to form α,β-unsaturated carbonyl compounds—a key step in creating fluorescent dyes or polymer additives. These properties make it valuable for material scientists exploring organic electronics or photoactive materials, topics trending in sustainability-driven research.

Environmental and safety considerations are paramount when handling 1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde. While not classified as hazardous under major regulatory frameworks, proper storage in cool, dry conditions away from oxidizing agents is recommended. Users often inquire about "pyrazole aldehyde stability" or "CAS 1855890-55-9 handling precautions," reflecting heightened awareness of lab safety protocols. Analytical methods like HPLC and GC-MS are commonly employed to verify purity, ensuring compliance with industry standards.

The commercial landscape for 1855890-55-9 is evolving, with suppliers emphasizing custom synthesis and bulk-scale production to meet diverse client needs. Patent analyses reveal its inclusion in novel antiviral formulations and catalysts, coinciding with global interest in pandemic preparedness and green chemistry. As AI-driven drug discovery accelerates, queries like "pyrazole carbaldehyde in machine learning QSAR models" highlight its relevance in computational chemistry.

In conclusion, 1-Ethyl-4-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 1855890-55-9) represents a critical building block in modern synthetic chemistry. Its applications span life sciences, advanced materials, and industrial catalysis, driven by its adaptable chemical framework. Ongoing research into its derivatives underscores its potential to address challenges in precision medicine and sustainable manufacturing, making it a compound of enduring scientific and commercial significance.